Cas no 290368-03-5 (tert-Butyl 3-iodo-5-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 3-iodo-5-methoxy-1H-indazole-1-carboxylate
• CAS No: 290368-03-5
• MF: C₁₃H₁₅IN₂O₃
• MW: 374.174275636673
• CID: 1091728
• PubChem ID: 20785164
• Update Time: 2025-04-20

tert-Butyl 3-iodo-5-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-5-methoxy-1H-indazole-1-carboxylate
• tert-butyl 3-iodo-5-methoxyindazole-1-carboxylate
• 290368-03-5
• ZPNWGJUYQHKVOE-UHFFFAOYSA-N
• 3-iodo-5-methoxy-indazole-1-carboxylic acid tert-butyl ester
• 1h-indazole-1-carboxylic acid,3-iodo-5-methoxy-,1,1-dimethylethyl ester
• SCHEMBL5952597
• tert-Butyl3-iodo-5-methoxy-1H-indazole-1-carboxylate

• Inchi： 1S/C13H15IN2O3/c1-13(2,3)19-12(17)16-10-6-5-8(18-4)7-9(10)11(14)15-16/h5-7H,1-4H3
• InChI Key： ZPNWGJUYQHKVOE-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C=CC=2N(C(=O)OC(C)(C)C)N=1)OC

Computed Properties

• Exact Mass: 374.01274g/mol
• Monoisotopic Mass: 374.01274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.4Ų